Cas no 824969-28-0 (Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-)

• Product name: Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-
• CAS No: 824969-28-0
• MF: C₁₈H₁₄F₃N₃O
• MW: 345.318474292755
• CID: 689604
• PubChem ID: 21897995

Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)-
• N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide
• SCHEMBL4712235
• DTXSID60619697
• 824969-28-0
• VEHGYUKLGCXIKI-UHFFFAOYSA-N

• Inchi： InChI=1S/C18H14F3N3O/c1-11-15(16(24-23-11)12-7-3-2-4-8-12)22-17(25)13-9-5-6-10-14(13)18(19,20)21/h2-10H,1H3,(H,22,25)(H,23,24)
• InChI Key： VEHGYUKLGCXIKI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3C(F)(F)F

Computed Properties

• Exact Mass: 345.10889656g/mol
• Monoisotopic Mass: 345.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.8Ų